Cas no 752192-23-7 (4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-)

4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)- structure
752192-23-7 structure
Product Name:4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-
CAS No:752192-23-7
MF:C8H12N2O2
MW:168.193081855774
CID:561680
Update Time:2022-09-22

4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-
    • 4-Pentenoicacid,2-amino-,2-cyanoethylester,(2S)-(9CI)
    • 2-cyanoethyl (2S)-2-aminopent-4-enoate
    • Inchi: 1S/C8H12N2O2/c1-2-4-7(10)8(11)12-6-3-5-9/h2,7H,1,3-4,6,10H2/t7-/m0/s1
    • InChI Key: YOURUKKHQCCFCS-ZETCQYMHSA-N
    • SMILES: C(OCCC#N)(=O)[C@@H](N)CC=C

Computed Properties

  • Exact Mass: 168.09
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.1A^2
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